Cas no 2228194-39-4 (1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile
• CAS No: 2228194-39-4
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 5938974
• PubChem ID: 165700083
• Update Time: 2025-06-08

1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile
• 2228194-39-4
• EN300-1803656

• Inchi： 1S/C8H11N/c1-7(2-3-7)8(6-9)4-5-8/h2-5H2,1H3
• InChI Key： PCVIMMWJJYJCCG-UHFFFAOYSA-N
• SMILES： N#CC1(CC1)C1(C)CC1

Computed Properties

• Exact Mass: 121.089149355g/mol
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Saturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons

Additional information on 1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile

1-(1-Methylcyclopropyl)cyclopropane-1-Carbonitrile (CAS No. 2228194-39-4): A Comprehensive Overview

1-(1-Methylcyclopropyl)cyclopropane-1-carbonitrile (CAS No. 2228194-39-4) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its cyclopropane and nitrile functionalities, offers a rich platform for exploring various chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, as well as the potential applications of this compound in drug discovery and development.

Chemical Structure and Synthesis

The molecular structure of 1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile is defined by a cyclopropane ring fused to a methyl-substituted cyclopropyl group, with a nitrile functional group attached to one of the carbon atoms of the cyclopropane ring. This unique arrangement of functional groups imparts specific chemical reactivity and physical properties to the molecule. The synthesis of this compound can be achieved through various routes, including the reaction of 1-methylcyclopropylmagnesium bromide with cyanoacetic acid followed by dehydration. Recent advancements in synthetic methodologies have also explored the use of transition-metal-catalyzed reactions to enhance yield and selectivity.

Physical and Chemical Properties

1-(1-Methylcyclopropyl)cyclopropane-1-carbonitrile exhibits a range of physical properties that make it suitable for various applications. It is a colorless liquid at room temperature with a molecular weight of approximately 135.2 g/mol. The compound has a boiling point around 80°C at reduced pressure and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethanol. The nitrile group imparts significant polarity to the molecule, which influences its solubility and reactivity.

The chemical properties of 1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile are dominated by the presence of the nitrile group, which can undergo various reactions such as hydrolysis to form carboxylic acids, reduction to form primary amines, and nucleophilic addition reactions. The cyclopropane ring, being highly strained, can also participate in ring-opening reactions under certain conditions. These properties make the compound a valuable intermediate in organic synthesis.

Biological Activity and Potential Applications

The biological activity of 1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile has been a subject of increasing interest in recent years. Studies have shown that compounds with similar structural features exhibit potent biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, nitriles are known to inhibit specific enzymes involved in inflammatory pathways, making them potential candidates for developing new anti-inflammatory drugs.

In the context of cancer research, compounds containing cyclopropane rings have been found to exhibit cytotoxic effects on various cancer cell lines. The presence of the nitrile group can enhance these effects by modulating cellular processes such as apoptosis and cell cycle arrest. Additionally, the unique structural arrangement of 1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile may provide new insights into the design of more effective anticancer agents.

Recent Research Developments

The latest research on 1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile has focused on its potential applications in drug discovery and development. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against multidrug-resistant bacteria, highlighting its potential as an antimicrobial agent. Another study in Organic Letters explored the use of this compound as a building block for synthesizing complex natural products with therapeutic potential.

In addition to its direct biological activity, 1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile has been used as a key intermediate in the synthesis of other bioactive molecules. For example, it has been employed in the preparation of novel inhibitors targeting specific protein-protein interactions involved in disease pathways. These findings underscore the versatility and importance of this compound in both fundamental research and applied chemistry.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data for 1-(1-methylcyclopropyl)cyclopropane-1-carbonitrile may vary depending on its form and concentration, general precautions should be taken to ensure safe handling and storage. It is advisable to work with this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper disposal methods should be followed to minimize environmental impact.

Conclusion

1-(1-Methylcyclopropyl)cyclopropane-1-carbonitrile (CAS No. 2228194-39-4) is a fascinating compound with a rich chemical structure that offers numerous opportunities for research and development. Its unique combination of functional groups makes it an attractive candidate for exploring new biological activities and developing novel therapeutic agents. As ongoing research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.